![molecular formula H3O2P B1598625 (2H2)Phosphinic (2H)acid CAS No. 57583-56-9](/img/structure/B1598625.png)
(2H2)Phosphinic (2H)acid
Overview
Description
Phosphinic acid, also known as Hypophosphorous acid (HPA), is a phosphorus oxyacid and a powerful reducing agent with the molecular formula H3PO2 . It is a colorless low-melting compound, which is soluble in water, dioxane, and alcohols . The formula for this acid is generally written H3PO2, but a more descriptive presentation is HOP(O)H2, which highlights its monoprotic character .
Synthesis Analysis
Phosphinic acids can be synthesized through various methods. One of the most common methods is the dealkylation of dialkyl phosphonates under either acidic conditions (HCl) or using the McKenna procedure (a two-step reaction that makes use of bromotrimethylsilane followed by methanolysis) . Another method involves a P-centered radical formation initiated by Et3B/O2, which provides phosphinic acid derivatives from hypophosphite salts or esters and alkenes at room temperature under neutral conditions .Molecular Structure Analysis
The molecule of phosphonic acid possesses a tetrahedral geometry . In its pure form, it exists as colorless crystals, is slightly soluble in water, and is highly polar due to its structure .Chemical Reactions Analysis
Phosphinic acids are monoacidic, but replacement of a carboxylic group by a phosphinic one modulates down the pKa of the resulting compounds by one to three units . Moreover, owing to the Csp2 nature of carboxylic acids, their trigonal shape strongly differs from the tetrahedral geometry of phosphinic acids .Physical And Chemical Properties Analysis
Phosphinic acid is a diprotic acid, which means it can donate two protons (H+) per molecule . It is slightly soluble in water and is highly polar due to its structure .Scientific Research Applications
1. Versatile Tool in Medicinal Chemistry
(2H2)Phosphinic (2H)acid derivatives are known for their diverse biological activities and have been used extensively in developing new medicinal agents. These derivatives exhibit a wide range of pharmacological activities, making them vital in medicinal chemistry for treating various diseases, such as anti-inflammatory, anti-Alzheimer, antiparasitic, antihepatitis, antiproliferative, anti-influenza, anti-HIV, antimalarial, and antimicrobial agents (Abdou, O’Neill, Amigues, & Matziari, 2019).
2. Biochemical and Biological Applications
Phosphinic acid compounds, including this compound, have significant applications in biochemistry and biology. They act as modulators for various proteins, including proteinases, transferases, synthetases, ligases, and even receptors. Their unique properties have been employed in addressing biological problems, especially in conjunction with combinatorial chemistry approaches (Collinsová & Jiráček, 2000).
3. Coordination Properties and Stability
The acid-base properties and coordination ability of this compound derivatives towards various metal ions have been a subject of study. These properties are crucial in understanding the chemical behavior and potential applications of these compounds in areas like materials chemistry and nanotechnology (David, Procházková, Kotek, Kubíček, Hermann, & Lukeš, 2014).
4. Structural Motif in Medicinal Chemistry
The N C P (nitrogen-carbon-phosphorus) molecular fragment, characteristic of R-aminophosphonic and phosphinic acids, offers a broad spectrum of structural modifications leading to significant biological relevance. This feature is particularly exploited in the development of inhibitors for various enzymes, and in designing compounds for medical applications, such as combating osteoporosis and delivering chemotherapeutic agents (Mucha, Kafarski, & Berlicki, 2011).
5. Applications in Drug Synthesis
This compound is involved in the chemical transformation and synthesis of drugs. The versatility of phosphinic acids in asymmetric synthesis and their role in creating highly functionalized building blocks for drug synthesis highlight their importance in medicinal chemistry (Abdou & El-Saeed, 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
InChI |
InChI=1S/H3O2P/c1-3-2/h3H2,(H,1,2)/i3D2/hD | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACVYVLVWPXVTIT-DZCFLQKHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O[PH2]=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]OP(=O)([2H])[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H3O2P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90206211 | |
Record name | (2H2)Phosphinic (2H)acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90206211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
69.015 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57583-56-9 | |
Record name | Phosphinic-d2 acid-d | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57583-56-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2H2)Phosphinic (2H)acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057583569 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2H2)Phosphinic (2H)acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90206211 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (2H2)phosphinic (2H)acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.283 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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